Cas no 1755-74-4 ((2-benzylphenyl)(thiophen-2-yl)methanone)
1755-74-4 structure
Product Name:(2-benzylphenyl)(thiophen-2-yl)methanone
CAS No:1755-74-4
MF:C18H14OS
MW:278.368163585663
CID:906352
PubChem ID:264384
Update Time:2025-04-19
(2-benzylphenyl)(thiophen-2-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (2-benzylphenyl)(thiophen-2-yl)methanone
- NSC99466
- NSC-99466
- 1755-74-4
- NCIOpen2_006466
- DTXSID50295060
-
- Inchi: 1S/C18H14OS/c19-18(17-11-6-12-20-17)16-10-5-4-9-15(16)13-14-7-2-1-3-8-14/h1-12H,13H2
- InChI Key: HECRUKBEHGGNIR-UHFFFAOYSA-N
- SMILES: S1C=CC=C1C(C1=CC=CC=C1CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 278.07662
- Monoisotopic Mass: 278.077
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 45.3Ų
Experimental Properties
- Density: 1.177
- Boiling Point: 455.9°C at 760 mmHg
- Flash Point: 229.5°C
- Refractive Index: 1.626
- PSA: 17.07
- LogP: 4.56990
(2-benzylphenyl)(thiophen-2-yl)methanone Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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